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Compound of Interest

Compound Name: 1,1-Diethoxyoctane-d10

Cat. No.: B15558588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

characteristics of 1,1-Diethoxyoctane-d10. This deuterated acetal is a valuable tool in various

research applications, particularly in metabolic studies and as an internal standard in mass

spectrometry-based analyses. This document summarizes its key physical properties, offers

generalized experimental protocols for its synthesis and characterization, and presents logical

workflows through diagrammatic representations.

Core Physical and Chemical Properties
1,1-Diethoxyoctane-d10 is the deuterated isotopologue of 1,1-diethoxyoctane, where ten

hydrogen atoms on the two ethoxy groups have been replaced with deuterium. This isotopic

substitution leads to a higher molecular weight and can subtly influence its physical properties

compared to the non-deuterated form.

Table 1: Quantitative Data Summary of 1,1-Diethoxyoctane-d10 and its Non-Deuterated

Analog
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Property
1,1-
Diethoxyoctane-
d10

1,1-Diethoxyoctane
(for comparison)

Data Source

Chemical Formula C₁₂H₁₆D₁₀O₂ C₁₂H₂₆O₂ [1]

Molecular Weight 212.40 g/mol 202.33 g/mol [1][2]

Appearance
Colorless liquid

(estimated)
Flammable liquid [2]

Purity ≥98% Not Applicable [3]

Boiling Point

Estimated to be

slightly higher than the

non-deuterated

analog

Data not available

Melting Point Data not available Data not available

Density

Estimated to be

slightly higher than the

non-deuterated

analog

Data not available

Refractive Index

Estimated to be

slightly lower than the

non-deuterated

analog

Data not available

Note on Estimated Values: Direct experimental data for the boiling point, melting point, density,

and refractive index of 1,1-Diethoxyoctane-d10 are not readily available in the surveyed

literature. The estimations are based on the general principles of the kinetic isotope effect,

where deuteration typically leads to slightly stronger intermolecular van der Waals forces,

resulting in minor increases in boiling point and density. The refractive index is predicted to be

slightly lower due to the change in molecular polarizability.[4][5]
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The following sections outline generalized experimental methodologies for the synthesis and

characterization of acetals, which can be adapted for 1,1-Diethoxyoctane-d10.

General Synthesis of 1,1-Diethoxyalkanes
The synthesis of 1,1-diethoxyalkanes, including the deuterated analog, is typically achieved

through the acid-catalyzed reaction of the corresponding aldehyde with an excess of ethanol

(or deuterated ethanol).[6][7][8][9]

Reaction:

Octanal + 2 Ethanol-d5 --(Acid Catalyst)--> 1,1-Diethoxyoctane-d10 + H₂O

Procedure:

To a round-bottom flask containing octanal, add a stoichiometric excess of ethanol-d5.

Introduce a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid,

anhydrous HCl).

The reaction mixture is typically heated under reflux. To drive the equilibrium towards the

product, water is continuously removed using a Dean-Stark apparatus.

The reaction progress is monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Upon completion, the reaction is cooled, and the acid catalyst is neutralized with a mild base

(e.g., sodium bicarbonate solution).

The organic layer is separated, washed with brine, and dried over an anhydrous drying agent

(e.g., MgSO₄ or Na₂SO₄).

The crude product is purified by fractional distillation under reduced pressure to yield the

pure 1,1-Diethoxyoctane-d10.

Determination of Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://en.wikipedia.org/wiki/Acetal
https://byjus.com/chemistry/acetal-explanation/
https://www.chemistrysteps.com/formation-and-reactions-of-acetals/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_14.__Complex_Reaction_Mechanisms/14.3%3A_Acetal_Formation
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory procedures can be employed to determine the key physical characteristics

of the purified product.

Boiling Point Determination:

The boiling point can be determined by distillation.[10][11] The temperature at which the liquid

and vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For

small sample volumes, a micro-boiling point apparatus can be used.

Density Measurement:

The density can be determined by accurately measuring the mass of a known volume of the

liquid using a pycnometer or a calibrated micropipette and a precision balance.[12][13] The

measurement should be performed at a constant, recorded temperature.

Refractive Index Measurement:

The refractive index can be measured using a refractometer. A small drop of the liquid is placed

on the prism of the instrument, and the refractive index is read directly at a specified

temperature and wavelength (typically the sodium D-line, 589 nm).

Visualizations
The following diagrams illustrate the general synthetic pathway and a logical workflow for the

physical characterization of 1,1-Diethoxyoctane-d10.
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Click to download full resolution via product page

Caption: General synthetic workflow for 1,1-Diethoxyoctane-d10.
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Caption: Workflow for physical characterization of 1,1-Diethoxyoctane-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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